Cas no 6219-57-4 (3-(4H-1,2,4-triazol-3-yl)aniline)

• Product Name: 3-(4H-1,2,4-triazol-3-yl)aniline
• CAS No: 6219-57-4
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD14640984
• CID: 3047007
• PubChem ID: 6484188
• Update Time: 2025-05-20

3-(4H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(4H-[1,2,4]Triazol-3-yl)-phenylamine
• 3-(1H-1,2,4-Triazol-5-yl)benzenamine
• MFCD14640984
• 3-(1H-1,2,4-triazol-3-yl)aniline
• BDBM50266953
• Z1267881699
• SCHEMBL3080603
• CS-0260987
• DTXSID401290068
• 3-(1H-1,2,4-triazol-5-yl)aniline
• G28442
• AKOS005188428
• STL360826
• 6219-57-4
• ALBB-036806
• DB-182510
• 3-(4H-1,2,4-triazol-3-yl)aniline
• EN300-76519
• HMS1700L01
• AKOS000302768
• CHEMBL4079823
• BBL032483
• GAA21957
• 820-952-8
• DTXCID301720682

• MDL： MFCD14640984
• Inchi： 1S/C8H8N4/c9-7-3-1-2-6(4-7)8-10-5-11-12-8/h1-5H,9H2,(H,10,11,12)
• InChI Key： VSXMKTLGTASQST-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=C(C=2)N)=NC=N1

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 182-184 °CEnamineEN300-76519
• Boiling Point: 439.5±47.0 °C at 760 mmHg
• Flash Point: 249.7±16.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(4H-1,2,4-triazol-3-yl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4H-1,2,4-triazol-3-yl)aniline

Professional Introduction to 3-(4H-1,2,4-triazol-3-yl)aniline (CAS No. 6219-57-4)

3-(4H-1,2,4-triazol-3-yl)aniline, a compound with the chemical identifier CAS No. 6219-57-4, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound's unique structural features, particularly the integration of a triazole ring with an aniline moiety, make it a valuable scaffold for developing novel therapeutic agents.

The triazole ring in 3-(4H-1,2,4-triazol-3-yl)aniline contributes to its pharmacological properties by introducing a nitrogen-rich environment that can interact with biological targets. Triazoles are well-known for their stability and ability to form hydrogen bonds, which enhances the compound's binding affinity to proteins and enzymes. This characteristic has been leveraged in the design of drugs targeting various diseases, including infections and inflammatory conditions.

Recent advancements in drug discovery have highlighted the importance of 3-(4H-1,2,4-triazol-3-yl)aniline as a key intermediate in synthesizing bioactive molecules. Researchers have utilized this compound to develop inhibitors of enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. The aniline moiety further enhances its utility by providing a site for functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.

In the realm of medicinal chemistry, 3-(4H-1,2,4-triazol-3-yl)aniline has been explored as a precursor for small-molecule drugs that modulate immune responses. Studies have demonstrated its potential in inhibiting inflammatory pathways by interacting with cytokine receptors and signaling molecules. This has opened up avenues for developing treatments for autoimmune disorders and chronic inflammation.

The synthesis of 3-(4H-1,2,4-triazol-3-yl)aniline involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the condensation of aniline derivatives with suitable azides or nitriles to form the triazole ring. Subsequent functional group transformations allow for the introduction of additional pharmacophores or modifications that enhance the compound's biological activity. These synthetic strategies have been optimized to ensure high yields and purity, making the compound accessible for further research and development.

One of the most compelling aspects of 3-(4H-1,2,4-triazol-3-yl)aniline is its role in developing antiviral agents. The triazole ring's ability to disrupt viral replication cycles has been exploited in designing molecules that target viral enzymes such as polymerases and proteases. Preliminary studies have shown promising results in inhibiting certain viral strains, suggesting its potential as a lead compound in antiviral drug development.

The compound's structural versatility also makes it a valuable tool in materials science. Researchers have investigated its use in creating functional materials with applications ranging from sensors to catalysts. The presence of both aromatic and heterocyclic components allows for unique electronic and optical properties, making it suitable for advanced technological applications.

In conclusion, 3-(4H-1,2,4-triazol-3-yl)aniline (CAS No. 6219-57-4) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and functional properties have positioned it as a key intermediate in drug discovery and innovation. As research continues to uncover new applications for this molecule, its importance is likely to grow further, contributing to advancements in medicine and technology.